Cas no 2138201-83-7 (2,6-Difluoro-3-[3-(methylamino)phenyl]aniline)

• Product Name: 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline
• CAS No: 2138201-83-7
• MF: C₁₃H₁₂F₂N₂
• MW: 234.244589805603
• CID: 5961581
• PubChem ID: 165745953
• Update Time: 2025-10-18

2,6-Difluoro-3-[3-(methylamino)phenyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-3-[3-(methylamino)phenyl]aniline
• EN300-715075
• 2138201-83-7
• 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline

• Inchi： 1S/C13H12F2N2/c1-17-9-4-2-3-8(7-9)10-5-6-11(14)13(16)12(10)15/h2-7,17H,16H2,1H3
• InChI Key： RBDWOAORZCQIJM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=CC=C(C=1)NC)F)N

Computed Properties

• Exact Mass: 234.09685472g/mol
• Monoisotopic Mass: 234.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38Ų

Additional information on 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline

Introduction to 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline (CAS No. 2138201-83-7)

2,6-Difluoro-3-[3-(methylamino)phenyl]aniline, with the CAS number 2138201-83-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted aniline moiety and a methylamino group. These structural features contribute to its potential therapeutic applications and make it a subject of ongoing research.

The chemical structure of 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline can be represented as C₁₄H₁₄F₂N₂. The presence of fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The methylamino group, on the other hand, can enhance the compound's solubility and binding affinity to specific receptors.

In recent studies, 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline has shown promising results in various biological assays. For instance, it has demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline has also been investigated for its neuroprotective properties. In vitro studies have shown that it can protect neuronal cells from oxidative stress and apoptosis induced by neurotoxic agents such as β-amyloid peptides. This suggests that it may have therapeutic potential in neurodegenerative disorders like Alzheimer's disease.

The pharmacokinetic profile of 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline has been evaluated in preclinical studies using animal models. These studies have revealed that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with a moderate half-life that allows for once-daily dosing in clinical settings.

To further explore its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline. Early-phase trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to evaluate its effectiveness in treating specific conditions.

In addition to its therapeutic applications, 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline has also been studied for its use as a research tool in chemical biology. Its unique structural features make it an excellent ligand for probing protein-protein interactions and signaling pathways involved in disease processes. This has led to its use in high-throughput screening assays to identify novel drug targets and develop new therapeutic strategies.

The synthesis of 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline involves several steps, including the preparation of fluoro-substituted anilines and their subsequent coupling with methylamine derivatives. Various synthetic routes have been developed to optimize yield and purity, making it accessible for both academic research and industrial production.

In conclusion, 2,6-Difluoro-3-[3-(methylamino)phenyl]aniline (CAS No. 2138201-83-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.